Cas no 2228281-21-6 (2-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228281-21-6
• MF: C₅H₅BrF₂N₂S
• MW: 243.072405576706
• CID: 5985698
• PubChem ID: 165629589
• Update Time: 2025-05-26

2-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-amine
• EN300-1953934
• 2228281-21-6

• Inchi： 1S/C5H5BrF2N2S/c6-3-1-10-4(11-3)5(7,8)2-9/h1H,2,9H2
• InChI Key： OVAVNFSCWORSED-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CN)(F)F)S1

Computed Properties

• Exact Mass: 241.93249g/mol
• Monoisotopic Mass: 241.93249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-amine

Introduction to 2-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2228281-21-6)

Chemical Overview: The compound 2-(5-bromo-1,3-thiazol-yl)-ethyl-amine, also known by its CAS number CAS No. 2228281-6, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a bromine atom and a difluoroethylamine group. The combination of these functional groups makes it a versatile molecule with potential for various chemical reactions and biological interactions.

Synthesis and Structural Features: The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The thiazole ring is a heterocyclic structure that contributes to the molecule's stability and reactivity. The presence of bromine at the 5-position of the thiazole ring introduces additional electronic effects, enhancing the molecule's ability to participate in various chemical transformations. The difluoroethylamine group further adds to the molecule's functionality by providing both electron-withdrawing fluorine atoms and an amine group capable of forming hydrogen bonds.

Applications in Pharmaceutical Chemistry: Recent studies have highlighted the potential of this compound in drug design, particularly in the development of kinase inhibitors and other enzyme-targeting agents. Its unique structure allows for precise molecular interactions with biological targets, making it a valuable tool in medicinal chemistry research. For instance, researchers have explored its role as a scaffold for creating bioactive molecules with improved pharmacokinetic properties.

Biological Activity: Experimental data from recent publications suggest that this compound exhibits significant activity against certain protein kinases, which are key targets in cancer therapy. The bromine substitution on the thiazole ring plays a crucial role in modulating the molecule's bioactivity by influencing its binding affinity to target enzymes. Furthermore, the difluoroethylamine group enhances solubility and stability, making it suitable for in vivo applications.

Safety and Handling: While this compound is not classified as a hazardous material under current regulations, proper handling procedures are recommended due to its chemical reactivity. It should be stored in a cool, dry place away from incompatible materials to prevent unintended reactions.

Future Prospects: Ongoing research continues to uncover new applications for this compound across various fields. Its versatility as a building block in organic synthesis positions it as an important molecule for future drug discovery efforts. With advancements in computational chemistry and high-throughput screening techniques, the potential for this compound to contribute to novel therapeutic agents is immense.